Cas no 61541-78-4 (4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine)
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine
- NSC 248028
- DTXSID80311944
- 61541-78-4
- NSC248028
- DB-072977
- NSC-248028
- AKOS012859077
-
- MDL: MFCD08705817
- Inchi: 1S/C12H13N3O/c1-8-7-14-12(13)15-11(8)9-3-5-10(16-2)6-4-9/h3-7H,1-2H3,(H2,13,14,15)
- InChI Key: YZAQLTNGFLOKJA-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1C(=CN=C(N)N=1)C
Computed Properties
- Exact Mass: 215.10600
- Monoisotopic Mass: 215.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 418.8±47.0 °C at 760 mmHg
- Flash Point: 207.1±29.3 °C
- PSA: 61.03000
- LogP: 2.62400
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M945413-10mg |
4-(4-Methoxyphenyl)-5-methylpyrimidin-2-amine |
61541-78-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945413-50mg |
4-(4-Methoxyphenyl)-5-methylpyrimidin-2-amine |
61541-78-4 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M945413-100mg |
4-(4-Methoxyphenyl)-5-methylpyrimidin-2-amine |
61541-78-4 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Parkway Scientific | KF-018-1g |
4-(4-Methoxyphenyl)-5-methylpyrimidin-2-amine |
61541-78-4 | > 95% | 1g |
$395 | 2023-04-12 | |
| Parkway Scientific | KF-018-5g |
4-(4-Methoxyphenyl)-5-methylpyrimidin-2-amine |
61541-78-4 | > 95% | 5g |
$798 | 2023-04-12 |
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine
Chemical Profile of 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine (CAS No. 61541-78-4)
4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine, identified by its Chemical Abstracts Service number (CAS No. 61541-78-4), is a heterocyclic organic compound with significant relevance in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of both aromatic and aliphatic substituents in its molecular framework contributes to its unique chemical properties, making it a subject of interest for synthetic chemists and biologists alike.
The structural composition of 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine features a pyrimidine core substituted with a 4-methoxyphenyl group at the 4-position and a methyl group at the 5-position, with an amine functional group at the 2-position. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, which are critical in determining its interactions with biological targets. The methoxy group on the phenyl ring enhances hydrophilicity, while the methyl group influences the spatial orientation of the molecule, potentially affecting its binding affinity and metabolic stability.
In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit potential in various therapeutic areas, including oncology, immunomodulation, and anti-inflammatory applications. The amine functionality in 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine serves as a key pharmacophore, enabling interactions with specific protein targets and modulating cellular pathways.
One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced efficacy and reduced toxicity. For instance, modifications to the phenyl ring or the pyrimidine core have been explored to optimize pharmacokinetic properties such as solubility, bioavailability, and target specificity. These efforts align with current trends in drug discovery, where structure-activity relationship (SAR) studies are crucial for identifying lead compounds.
The synthesis of 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine typically involves multi-step organic reactions, often starting from commercially available precursors like 4-methoxybenzaldehyde or 4-methoxyaniline. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, are employed to construct the pyrimidine ring system efficiently. The choice of synthetic route can significantly impact the yield and purity of the final product, which are critical factors for subsequent biological evaluation.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine. Molecular modeling and virtual screening techniques allow researchers to predict binding affinities and optimize lead structures before conducting costly wet-lab experiments. This integration of computational tools with traditional synthetic approaches has streamlined drug development pipelines and enabled more targeted investigations.
Biological evaluation of 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine has revealed promising activities in preclinical models. In vitro studies have indicated potential interactions with enzymes such as kinases and phosphodiesterases, which are integral to cellular signaling pathways implicated in diseases like cancer and inflammation. Additionally, preliminary in vivo studies suggest that this compound may exhibit favorable pharmacokinetic profiles when administered orally or intravenously.
The role of 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine as a building block for more complex drug candidates cannot be overstated. Its structural features provide a robust platform for further derivatization, allowing medicinal chemists to explore diverse chemical space while maintaining key pharmacophoric elements. This adaptability is particularly valuable in modern drug discovery programs where hit identification followed by optimization is a common strategy.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine will remain at the forefront of pharmaceutical innovation. The combination of synthetic accessibility, structural versatility, and demonstrated biological activity makes it an invaluable asset for academic laboratories and industrial research teams striving to develop next-generation therapeutics.
61541-78-4 (4-(4-methoxyphenyl)-5-methylpyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)